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This document provides detailed application notes and protocols relevant to the long-term
safety studies of Alixorexton (formerly ALKS 2680), an investigational, oral, selective orexin 2
receptor (OX2R) agonist. The information is intended for researchers, scientists, and drug
development professionals interested in the clinical safety profile of this compound. Data is
primarily drawn from the Phase 2 clinical trials: Vibrance-1 (in patients with narcolepsy type 1)
and Vibrance-2 (in patients with narcolepsy type 2).

Overview of Long-Term Safety Profile

Based on the available data from the Vibrance-1 and Vibrance-2 Phase 2 studies, Alixorexton
has been reported to be generally well-tolerated.[1][2][3][4] The majority of treatment-emergent
adverse events (TEAES) were categorized as mild to moderate in severity.[1][2][3][4] No
treatment-emergent serious adverse events have been reported in these studies.[1][2][3][4]
Furthermore, there have been no clinically meaningful safety signals observed in relation to
hepatic, renal, cardiovascular, or ophthalmic parameters.[1][2]
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Long-term safety is further being assessed in ongoing open-label extension studies for both the
Vibrance-1 and Vibrance-2 trials, where a high percentage of participants (approximately 95%)
elected to continue treatment.[2]

Quantitative Safety Data Summary

The following tables summarize the treatment-emergent adverse events (TEAES) reported in
the Vibrance-1 and Vibrance-2 clinical trials. While specific frequency data has not been fully
disclosed in publicly available information, the most commonly reported TEAES are listed.

Table 1: Treatment-Emergent Adverse Events in the Vibrance-1 Study (Narcolepsy Type 1)

Adverse Event Severity Notes

One of the most commonly
reported TEAESs.[1][3]

Pollakiuria Mild to Moderate

Events largely occurred and
resolved within the first week
Insomnia Mild to Moderate of dosing. One report cited
rates of 33% for high doses
and 32% for mid-doses.[3][5]

Salivary Hypersecretion Mild to Moderate Frequently reported.[1][3]

One of the most commonly

Urinary Urgency Mild to Moderate
reported TEAEs.[1][3]

Events were mostly mild,
intermittent, and largely
occurred and resolved within

o ] the first three days of

Blurred Vision Mild to Moderate

treatment. One report
mentioned that 7 of 24 patients
on high doses experienced

this.[1][3][5]

Table 2: Treatment-Emergent Adverse Events in the Vibrance-2 Study (Narcolepsy Type 2)
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Adverse Event Severity Notes

One of the most commonly

Pollakiuria Mild to Moderate
reported TEAES.[2][6]
) ] One of the most commonly
Insomnia Mild to Moderate
reported TEAESs.[2][6]
) ] One of the most commonly
Urinary Urgency Mild to Moderate
reported TEAES.[2][6]
o ) One of the most commonly
Dizziness Mild to Moderate
reported TEAES.[2][6]
) One of the most commonly
Headache Mild to Moderate

reported TEAESs.[2][6]

Experimental Protocols

The following are generalized protocols for the Phase 2 studies based on available information.

Vibrance-1 Study Protocol (NCT06358950)

Study Title: A Phase 2, Randomized, Double-Blind, Dose-Range-Finding, Placebo-Controlled
Study Evaluating the Safety and Efficacy of Alixorexton in Adults with Narcolepsy Type 1
(NT1).[3][7]

Patient Population: 92 adult participants diagnosed with NT1.[3][8]

Study Design: A global, randomized, double-blind, placebo-controlled, parallel-group study.

[3][€]

Treatment Arms:

[¢]

Alixorexton 4 mg, once daily

o

Alixorexton 6 mg, once daily

o

Alixorexton 8 mg, once daily
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o Placebo, once daily

o Treatment Duration: 6 weeks for the double-blind period.[3]

e Primary Endpoint: To assess the improvement in wakefulness as measured by the change
from baseline in mean sleep latency on the Maintenance of Wakefulness Test (MWT) at
week 6.[9]

e Secondary Endpoints:
o Change from baseline in the Epworth Sleepiness Scale (ESS) score at week 6.[9]
o Mean weekly cataplexy rate (WCR).[9]
o Incidence of adverse events.[9]

o Exploratory Endpoints: Patient-reported outcomes on disease severity, fatigue, and
cognition.[4]

e Long-Term Safety Assessment: Participants who completed the double-blind portion were
eligible to enroll in a 7-week open-label safety extension study, followed by a long-term
safety study.[4]

Vibrance-2 Study Protocol (NCT06555783)

» Study Title: A Phase 2, Randomized, Double-Blind, Dose-Range-Finding, Placebo-Controlled
Study Evaluating the Safety and Efficacy of Alixorexton in Adults with Narcolepsy Type 2
(NT2).[5]

» Patient Population: 93 adult participants diagnosed with NT2.[10]
» Study Design: A randomized, double-blind, placebo-controlled, parallel-group study.[10]
e Treatment Arms:

o Alixorexton 10 mg, once daily

o Alixorexton 14 mg, once daily
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o Alixorexton 18 mg, once daily

o Placebo, once daily

o Treatment Duration: 8 weeks for the double-blind period.[5]

e Primary Endpoints:
o Change from baseline in the Maintenance of Wakefulness Test (MWT) at week 8.
o Change from baseline in the Epworth Sleepiness Scale (ESS) at week 8.

o Secondary Endpoint: Safety and tolerability, including the incidence of adverse events, vital
signs, and clinical laboratory assessments.

» Exploratory Endpoints: Patient-reported outcomes on disease severity, fatigue, and
cognition.

e Long-Term Safety Assessment: Participants who completed the double-blind portion were
eligible to enroll in a 5-week open-label extension study, followed by a long-term safety
study.

Visualizations
Alixorexton Mechanism of Action

Presynaptic Neuron Postsynaptic Neuron

Alixorexton M Orexin 2 Receptor (OX2R) G-protein Activation Intracellular Signaling Cascade ImEiezEEs M Exc_ltatlon
(Wakefulness Promotion)

Click to download full resolution via product page

Mechanism of Action of Alixorexton.

Phase 2 Clinical Trial Workflow
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General Workflow of Vibrance Phase 2 Trials.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15607043/docs?utm_src=pdf-body-img#alixorexton-long-term-safety-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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